![molecular formula C24H17F2NO2 B5869213 N-(2,4-difluorophenyl)-3-[(2-naphthyloxy)methyl]benzamide](/img/structure/B5869213.png)
N-(2,4-difluorophenyl)-3-[(2-naphthyloxy)methyl]benzamide
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Overview
Description
N-(2,4-difluorophenyl)-3-[(2-naphthyloxy)methyl]benzamide, commonly known as DNFB, is a chemical compound that has been extensively studied for its various applications in scientific research. DNFB is a benzamide derivative that has gained significant attention due to its unique properties and potential applications.
Mechanism of Action
DNFB exerts its effects by inhibiting the activity of various enzymes such as acetylcholinesterase and butyrylcholinesterase. It also interacts with various receptors such as GABA receptors and serotonin receptors, leading to changes in neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects:
DNFB has been shown to have various biochemical and physiological effects. It has been found to have analgesic, anti-inflammatory, and anticonvulsant properties. DNFB has also been shown to have potential applications in the treatment of various neurological disorders such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
DNFB has several advantages for use in laboratory experiments. It is a highly specific and potent inhibitor of various enzymes and receptors, making it a valuable tool for studying biological processes. However, DNFB also has some limitations, such as its potential toxicity and the need for specialized equipment and expertise for handling and analyzing it.
Future Directions
There are several potential future directions for research on DNFB. One area of interest is the development of new DNFB derivatives with improved properties and applications. Another area of interest is the investigation of the effects of DNFB on various disease models and the potential for its use as a therapeutic agent. Additionally, further studies are needed to fully understand the mechanism of action and physiological effects of DNFB.
Synthesis Methods
DNFB can be synthesized via a multistep process involving the reaction of 2,4-difluoroaniline with 2-naphthol, followed by the reaction of the resulting product with benzoyl chloride. The final product is then purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
DNFB has been extensively studied for its potential applications in scientific research. It has been used as a tool to investigate various biological processes such as protein-protein interactions, enzyme catalysis, and drug discovery. DNFB has also been used as a fluorescent probe to study the binding of ligands to proteins and nucleic acids.
Properties
IUPAC Name |
N-(2,4-difluorophenyl)-3-(naphthalen-2-yloxymethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17F2NO2/c25-20-9-11-23(22(26)14-20)27-24(28)19-7-3-4-16(12-19)15-29-21-10-8-17-5-1-2-6-18(17)13-21/h1-14H,15H2,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOSODTIACGSUJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)OCC3=CC(=CC=C3)C(=O)NC4=C(C=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17F2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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